N-(4-methylphenyl)-2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N5O2S2/c1-12-3-7-14(8-4-12)20-16(25)11-27-19-24-23-18(28-19)22-17(26)21-15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,20,25)(H2,21,22,23,26)
• InChI Key: VYMKUESMWSUWOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C19H19N5O2S2
• Molecular Weight: 413.5 g/mol

Description

N-(4-methylphenyl)-2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H19N5O2S2 and its molecular weight is 413.51. The purity is usually 95%.
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Scientific Research Applications

Pharmacogenetics and Metabolism

Research into the metabolism of pharmaceuticals, such as Paracetamol, highlights the importance of genetic differences in drug metabolism. Zhao and Pickering (2011) reviewed the metabolic pathways of Paracetamol and the impact of genetic differences on drug efficacy and toxicity, suggesting the relevance of pharmacogenetics in therapeutic applications Li-zi Zhao & G. Pickering, 2011.

Environmental Impact and Removal Technologies

Prasannamedha and Kumar (2020) provided insights into the environmental persistence of pharmaceuticals like sulfamethoxazole and discussed advanced removal techniques, emphasizing the significance of cleaner production technologies in mitigating pharmaceutical pollution G. Prasannamedha & P. Senthil Kumar, 2020.

Biopolymer Research for Drug Delivery

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Exploring Sulfonamides for Various Therapeutic Uses

Carta, Scozzafava, and Supuran (2012) reviewed the patent landscape for sulfonamides, highlighting their therapeutic potential across a range of applications, from antiglaucoma agents to antitumor properties. This review underscores the ongoing interest and innovation in sulfonamide research F. Carta, A. Scozzafava, & C. Supuran, 2012.